molecular formula C12H16N2S B4415144 N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine

N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine

Cat. No. B4415144
M. Wt: 220.34 g/mol
InChI Key: AUCPOONERZTNGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine, also known as DMPT, is a chemical compound that has been the subject of extensive scientific research in recent years. DMPT is a thiazole derivative that has been found to have a wide range of potential applications in various fields, including agriculture, aquaculture, and medicine. In

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine has been found to activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in cellular energy homeostasis. N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine has also been found to activate the extracellular signal-regulated kinase (ERK) pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects
N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine has been found to have a wide range of biochemical and physiological effects. In fish and shrimp, N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine has been found to increase the expression of genes involved in immune response and stress tolerance. N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine has also been found to increase the activity of digestive enzymes, leading to improved feed conversion ratios. In mice, N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine has been found to improve cognitive function and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a low toxicity profile. N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine is also stable under a wide range of conditions, making it suitable for use in various experimental setups. However, N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several potential future directions for research on N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine. One area of interest is the development of new synthesis methods that are more efficient and cost-effective. Another area of interest is the identification of new applications for N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine, particularly in the field of medicine. Finally, further research is needed to fully understand the mechanism of action of N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine and its potential effects on human health.

Scientific Research Applications

N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine has been the subject of extensive scientific research due to its potential applications in various fields. In agriculture, N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine has been found to be an effective feed attractant for fish and shrimp, leading to increased growth rates and improved feed conversion ratios. In aquaculture, N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine has been used to enhance the immune response of fish and shrimp, leading to improved disease resistance and survival rates. In medicine, N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine has been found to have potential applications in the treatment of various diseases, including cancer and Alzheimer's disease.

properties

IUPAC Name

N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H16N2S/c1-8-5-4-6-11(10(8)3)14-12-13-7-9(2)15-12/h4-6,9H,7H2,1-3H3,(H,13,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AUCPOONERZTNGB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CN=C(S1)NC2=CC=CC(=C2C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16N2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

220.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine
Reactant of Route 2
N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine
Reactant of Route 3
N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine
Reactant of Route 4
N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine
Reactant of Route 5
N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine
Reactant of Route 6
Reactant of Route 6
N-(2,3-dimethylphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine

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